Cas no 2227661-15-4 (4-amino-5-(1-ethyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one)

• Product Name: 4-amino-5-(1-ethyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one
• CAS No: 2227661-15-4
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5570027
• PubChem ID: 165596918
• Update Time: 2025-10-13

4-amino-5-(1-ethyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1635563
• 4-amino-5-(1-ethyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one
• 2227661-15-4

• Inchi： 1S/C12H20N4O/c1-4-15-7-9(6-14-15)12-10(13)5-11(17)16(12)8(2)3/h6-8,10,12H,4-5,13H2,1-3H3/t10-,12+/m0/s1
• InChI Key： QKPTXTQVRTYENM-CMPLNLGQSA-N
• SMILES： O=C1C[C@@H]([C@@H](C2C=NN(CC)C=2)N1C(C)C)N

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 64.2Ų

Additional information on 4-amino-5-(1-ethyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one

Comprehensive Overview of 4-amino-5-(1-ethyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 2227661-15-4)

The compound 4-amino-5-(1-ethyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one, identified by its CAS number 2227661-15-4, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique pyrrolidin-2-one core and substituted pyrazole moiety, has garnered attention for its potential applications in drug discovery and development. Researchers and industry professionals are increasingly interested in its pharmacological properties, synthetic pathways, and therapeutic potential, making it a subject of intense study in contemporary scientific literature.

One of the most compelling aspects of 4-amino-5-(1-ethyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one is its structural versatility. The presence of both amino and pyrazole functional groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored biological activities. This adaptability is particularly relevant in the context of targeted drug design, where precision and specificity are paramount. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as computational models can efficiently predict their interactions with biological targets, accelerating the development of novel therapeutics.

The synthesis of CAS 2227661-15-4 involves multi-step organic reactions, often starting from readily available precursors. Key steps include the formation of the pyrrolidin-2-one ring and the subsequent introduction of the 1-ethyl-1H-pyrazol-4-yl substituent. Optimizing these synthetic routes is a focal point for chemists, as it directly impacts the scalability and cost-effectiveness of production. In line with the growing emphasis on green chemistry, researchers are also exploring eco-friendly methodologies to minimize waste and reduce the environmental footprint of the synthesis process.

From a pharmacological perspective, 4-amino-5-(1-ethyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one exhibits promising activity in preclinical studies. Its mechanism of action is believed to involve modulation of specific enzyme systems or receptor interactions, though detailed studies are ongoing. This aligns with the broader industry shift toward precision medicine, where understanding the molecular basis of drug action is critical. The compound's potential applications span various therapeutic areas, including central nervous system (CNS) disorders and inflammatory conditions, reflecting the versatility of its chemical scaffold.

In the realm of intellectual property and patent landscapes, CAS 2227661-15-4 has been the subject of several filings, underscoring its commercial viability. Pharmaceutical companies and academic institutions are actively investigating its utility in proprietary formulations, often in combination with other bioactive agents. This trend is indicative of the compound's value in combination therapies, a strategy increasingly employed to enhance efficacy and overcome resistance in complex diseases.

The analytical characterization of 4-amino-5-(1-ethyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one relies on advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure the purity and identity of the compound, which is essential for regulatory compliance and reproducibility in research. As quality control standards become more stringent, the demand for robust analytical protocols continues to rise, further emphasizing the importance of these techniques.

Looking ahead, the future of CAS 2227661-15-4 appears bright, with ongoing investigations into its broader applications. The integration of machine learning and big data analytics in drug development is expected to uncover new opportunities for this compound, potentially leading to breakthroughs in previously unexplored therapeutic areas. As the scientific community continues to unravel its full potential, 4-amino-5-(1-ethyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one is poised to remain a key player in the evolving landscape of pharmaceutical innovation.